![molecular formula C27H19FN2O2 B4541750 N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide](/img/structure/B4541750.png)
N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide
Description
Synthesis Analysis
The synthesis of compounds related to N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide involves various strategies, including condensation reactions, the use of reactive intermediates, and the application of specific condensing agents. For instance, diphenyl (2,3-dihydro-2-thioxo-3-benzoxazolyl)phosphonate has been identified as a reactive condensing agent for amide synthesis, showcasing its utility in obtaining amides, esters, and β-lactams with excellent yields (Ueda & Mori, 1992).
Molecular Structure Analysis
The molecular structure of related compounds emphasizes the importance of benzoxazole and fluorophenyl components. These structures have been extensively studied through methods such as X-ray diffraction and NMR spectroscopy, providing insights into their conformation, electronic distribution, and interaction potential. The crystal structure analysis of similar compounds has revealed detailed insights into molecular conformations and intermolecular interactions (Marinova et al., 2022).
Chemical Reactions and Properties
Compounds with benzoxazole and fluorophenyl groups participate in various chemical reactions, including condensation, cyclization, and substitution reactions. These reactions are crucial for modifying chemical structures and introducing new functional groups, which significantly impact their chemical properties and potential applications.
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and stability, are influenced by their molecular structure. These properties are essential for determining the compound's suitability for specific applications, including its behavior in different solvents and conditions.
Chemical Properties Analysis
The chemical properties, including reactivity, acidity, basicity, and photophysical behavior, are directly related to the compound's molecular structure. Studies have explored the solvatochromic behavior of benzoxazole derivatives, demonstrating significant changes in their photophysical properties depending on the solvent polarity, which indicates their potential as fluorescence probes (Guzow et al., 2005).
properties
IUPAC Name |
N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H19FN2O2/c28-21-13-11-20(12-14-21)27-30-23-17-22(15-16-24(23)32-27)29-26(31)25(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-17,25H,(H,29,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIKBLFOPWRALIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC4=C(C=C3)OC(=N4)C5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H19FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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